![molecular formula C4H8O2 B032904 2-Methylpropionic-d7 acid CAS No. 223134-74-5](/img/structure/B32904.png)
2-Methylpropionic-d7 acid
Overview
Description
2-Methylpropionic-d7 acid, also known as 2-MP-d7, is a synthetic organic acid that is widely used in scientific research applications. It is a derivative of the naturally occurring 2-methylpropionic acid, or 2-MP. 2-MP-d7 is a stable and non-toxic compound that can be used in a variety of laboratory experiments. It is commonly used as a substrate in metabolic studies, as a probe for enzyme activities, and in the synthesis of other compounds.
Scientific Research Applications
Inhibition of Pyruvate Dehydrogenase Kinase : Anilide derivatives of (R)-3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid have been found to inhibit pyruvate dehydrogenase kinase effectively. This inhibition can lower blood lactate levels and potentially improve blood glucose levels without causing hypoglycemia (Bebernitz et al., 2000).
Modifying Hemoglobin's Oxygen Affinity : 2-[4-[[(3,4,5-trichlorophenyl)amino]carbonyl]amino]phenoxy]-2-methylpropionic acid has been identified as a potent compound for reducing hemoglobin's affinity for oxygen, which could have significant medical implications (Lalezari & Lalezari, 1989).
Photoreactions of Quinine : Irradiation of quinine in aqueous 2-hydroxy-2-methylpropionic acid leads to the production of various compounds, including 7',8'-dihydroquinine and 7',8'-dihydrodeoxyquinine (Mchale et al., 1989).
Plasma Cholesterol-Lowering Effects : 2-(4-dibenzofuranyloxy)-2-methylpropionic acid demonstrates a pronounced effect in lowering plasma cholesterol. Its crystal structure offers insights into the correlation between its structure and hypolipidemic effect (Wägner & Malmros, 1979).
Antiferroelectric Liquid Crystals : The synthesis of optically active (R)-3-ethylmercapto-2-methylpropionic acid produces antiferroelectric liquid crystals, with elongated alkyl chains favoring ScA phase formation (Wu et al., 1995).
Enantioseparation of Amino Compounds : Using o-phthalaldehyde and d-3-mercapto-2-methylpropionic acid for derivatization provides good enantioselectivity and high sensitivity for the separation of various chiral amino compounds (Duchateau et al., 1992).
Hydrophobic Solvation in Ester Hydrolysis : The study of hydrophobic solvation in 2-methylpropionic acid esters reveals its impact on the alkaline hydrolysis rate, offering insights into chemical reactivity (Schmeer et al., 1990).
Mechanism of Action
Target of Action
2-Methylpropionic-d7 Acid, also known as Isobutyric-d7 acid, is an isotope labelled analogue of Isobutyric Acid It’s non-deuterated counterpart, isobutyric acid, is known to interact with various enzymes and receptors in the body, influencing metabolic processes .
Mode of Action
It is chemically similar to its non-deuterated counterpart, isobutyric acid, which is known to interact with its targets by binding to the active sites of enzymes or receptors, thereby influencing their function
Biochemical Pathways
Isobutyric acid, its non-deuterated counterpart, is known to be involved in various metabolic pathways
Pharmacokinetics
Based on its chemical structure, it can be hypothesized that it is likely to be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted via the kidneys
Result of Action
Its non-deuterated counterpart, isobutyric acid, is known to influence various metabolic processes
Action Environment
For example, the presence of deuterium atoms could potentially make the compound more resistant to metabolic processes, thereby affecting its efficacy and stability .
Properties
IUPAC Name |
2,3,3,3-tetradeuterio-2-(trideuteriomethyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O2/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)/i1D3,2D3,3D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQNPFQTWMSNSAP-YYWVXINBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])(C(=O)O)C([2H])([2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60440605 | |
Record name | Isobutyric-d7 acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60440605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
95.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
223134-74-5 | |
Record name | Isobutyric-d7 acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60440605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 223134-74-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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